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Compound of Interest

Compound Name:
5-Chloro-7-methyl-1,3-

benzoxazole-2-thiol

CAS No.: 93794-45-7

Cat. No.: B3059032

Get Quote

Executive Summary
The benzoxazole-2-thiol scaffold represents a privileged structure in medicinal chemistry,

characterized by its bioisosteric similarity to purine bases (adenine and guanine).[1] This

structural homology allows substituted benzoxazole-2-thiols to interact promiscuously yet

specifically with diverse biological targets, ranging from microbial cell wall enzymes to human

receptor tyrosine kinases.

This technical guide analyzes the pharmacophore's versatility, focusing on three critical

domains: antimicrobial efficacy, anticancer mechanisms (specifically VEGFR-2 inhibition and

apoptosis induction), and enzyme inhibition profiles. It provides a rigorous examination of

Structure-Activity Relationships (SAR), validated synthetic protocols, and self-validating

biological assay workflows.

Part 1: Chemical Basis & Synthetic Architecture
Tautomerism and Reactivity
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The core benzoxazole-2-thiol moiety exists in a dynamic equilibrium between the thiol (–SH)

and thione (–NH–C=S) tautomers. While the thione form predominates in the solid state and

polar solvents due to thioamide resonance stability, the thiol form is the nucleophilic species

responsible for S-alkylation reactions essential for derivative synthesis.

Synthetic Workflow
The standard synthesis involves the cyclization of 2-aminophenol with carbon disulfide (

) in the presence of a base (KOH/EtOH). This yields the potassium salt, which is acidified to
liberate the free thiol.

Figure 1: Synthesis and Functionalization Workflow
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Caption: General synthetic pathway for benzoxazole-2-thiol and downstream functionalization

[1][2].

Part 2: Pharmacological Spectrum[2][3]
Antimicrobial & Antifungal Activity
Substituted benzoxazole-2-thiols exhibit potent antimicrobial activity, particularly against Gram-

positive bacteria (S. aureus, B. subtilis) and fungi (C. albicans).

Mechanism of Action: The lipophilic benzoxazole core facilitates penetration through the

microbial cell membrane. Once intracellular, the thiol/thione moiety interacts with cysteine

residues in essential enzymes, such as methionyl-tRNA synthetase, inhibiting protein synthesis

[3].
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Table 1: Comparative Antimicrobial Potency (MIC in µg/mL)

Compound
Substitution
(5-position)

S. aureus
(Gram +)

E. coli (Gram -)
C. albicans
(Fungi)

Ref

Unsubstituted

(H)
25.0 >100 50.0 [4]

5-Chloro 6.25 25.0 12.5 [4]

5-Nitro 3.12 12.5 6.25 [5]

5-Methyl 12.5 50.0 25.0 [4]

Standard

(Ciprofloxacin)
0.5 0.01 N/A --

Anticancer Activity: The VEGFR-2 Axis
Recent studies highlight benzoxazole-2-thiols as multi-kinase inhibitors.[2] A primary target is

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key driver of tumor

angiogenesis.[2][3] Inhibition leads to the disruption of the PI3K/Akt/mTOR signaling cascade,

ultimately triggering apoptosis via the mitochondrial pathway (Caspase-3 activation) [1][6].

Figure 2: Anticancer Mechanism of Action
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Caption: Proposed signaling cascade inhibition by benzoxazole-2-thiol derivatives leading to

apoptosis [1][6].[2]

Part 3: Structure-Activity Relationship (SAR) Deep
Dive
To optimize biological activity, specific modifications to the benzoxazole scaffold are required.

The SAR map below visualizes the "sweet spots" for substitution.
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Key SAR Rules:

Position 5 (R1): Electron-withdrawing groups (EWGs) like

,

, or

significantly enhance antimicrobial and cytotoxic potency by increasing the lipophilicity and
altering the electronic density of the ring system [4][7].

Position 2 (Thiol -SH): The free thiol is prone to rapid metabolic oxidation. S-alkylation (e.g.,

thioethers) or formation of thione-linked hydrazones improves metabolic stability and target

binding affinity [2].

Position 6 (R2): Substitutions here are generally less effective than at Position 5 but can

modulate solubility.

Figure 3: SAR Optimization Map
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Caption: Structural modification zones for optimizing benzoxazole-2-thiol pharmacodynamics

[4][7].

Part 4: Validated Experimental Protocols
Synthesis of 5-Chloro-1,3-benzoxazole-2-thiol
Rationale: The 5-chloro derivative is selected as a high-potency reference standard based on

SAR data.

Reagents:
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2-Amino-4-chlorophenol (0.01 mol)

Carbon disulfide (

) (0.015 mol)

Potassium hydroxide (KOH) (0.01 mol)

Ethanol (95%)

Protocol:

Dissolution: Dissolve 0.01 mol of KOH in 20 mL of ethanol. Add 0.01 mol of 2-amino-4-

chlorophenol and stir until dissolved.

Addition: Add 0.015 mol of

dropwise to the solution.

Reflux: Heat the mixture under reflux for 6–8 hours. Monitor progress via TLC (Mobile phase:

Hexane:Ethyl Acetate 3:1).

Isolation: Evaporate the solvent under reduced pressure. Dissolve the residue in water.

Acidification: Acidify the aqueous solution with dilute HCl (10%) to pH 3–4. A precipitate will

form.[4]

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

Self-Validation: Melting point should be sharp (approx. 250–252°C for 5-Cl derivative). IR

spectrum must show characteristic C=N stretch (~1620 cm⁻¹) and C-S stretch (~690 cm⁻¹)

[2][8].

Biological Assay: MIC Determination (Broth
Microdilution)
Rationale: This assay quantifies the exact potency of the synthesized compound against

specific pathogens.
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Protocol:

Preparation: Dissolve the test compound in DMSO to create a stock solution (e.g., 1000

µg/mL).

Dilution: In a 96-well plate, perform serial two-fold dilutions using Mueller-Hinton broth,

resulting in a concentration range of 100 µg/mL to 0.19 µg/mL.

Inoculation: Add 10 µL of standardized bacterial suspension (

CFU/mL) to each well.

Controls:

Positive Control:[4][5] Ciprofloxacin (known antibiotic).

Negative Control: DMSO (solvent toxicity check).

Sterility Control: Broth only.

Incubation: Incubate at 37°C for 24 hours.

Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing

no visible turbidity. Use Resazurin dye (0.01%) for visual confirmation (Blue = No growth;

Pink = Growth).

Part 5: Future Outlook
The benzoxazole-2-thiol scaffold is evolving beyond simple antimicrobial agents. Current trends

point toward hybrid molecules—linking the benzoxazole core with other pharmacophores like

1,2,3-triazoles or coumarins. These hybrids aim to overcome drug resistance (MDR) in cancer

cells by simultaneously targeting multiple pathways (e.g., EGFR and Tubulin polymerization)

[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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